Cas no 954134-92-0 (tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate)

• Product Name: tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate
• CAS No: 954134-92-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5871892
• PubChem ID: 23629403
• Update Time: 2025-05-21

tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2,3-dihydro-1-oxo-1H-inden-5-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate

• Inchi： 1S/C15H19NO3/c1-15(2,3)19-14(18)16-9-10-4-6-12-11(8-10)5-7-13(12)17/h4,6,8H,5,7,9H2,1-3H3,(H,16,18)
• InChI Key： XSXYYZQXIQYNBK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C=CC2=C(C=1)CCC2=O

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 429.5±34.0 °C(Predicted)
• pka: 12.10±0.46(Predicted)

Additional information on tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate

Recent Advances in the Study of tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate (CAS: 954134-92-0)

The compound tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate (CAS: 954134-92-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate serves as a key intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use in the development of novel kinase inhibitors, showing promising activity against several cancer-related targets. The compound's unique structural features, including the indanone core and carbamate protection, make it particularly valuable for medicinal chemistry applications.

In terms of synthetic methodology, researchers have developed more efficient routes to produce 954134-92-0 with improved yields and purity. A recent study published in Organic Process Research & Development (2024) described a scalable synthesis using continuous flow chemistry, achieving >90% yield while reducing environmental impact compared to traditional batch processes. This advancement is particularly significant for potential large-scale pharmaceutical production.

The biological evaluation of derivatives containing the 954134-92-0 scaffold has revealed interesting pharmacological properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit potent anti-inflammatory activity through selective modulation of COX-2 enzyme. The carbamate protection in the parent compound appears to play a crucial role in maintaining metabolic stability while allowing for controlled release of active metabolites in biological systems.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the tert-butyl N-(1-oxo-2,3-dihydro-1H-inden-5-yl)methylcarbamate structure affect biological activity. Researchers have identified specific positions on the indanone core that can be modified to enhance target selectivity or improve pharmacokinetic properties. These findings were recently summarized in a comprehensive review published in Current Topics in Medicinal Chemistry (2024).

Looking forward, the 954134-92-0 scaffold continues to show promise for various therapeutic applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and as a building block for covalent inhibitors. The compound's versatility and demonstrated biological relevance suggest it will remain an important focus of medicinal chemistry research in the coming years.